BENGHE Validation & Comparative

Check Availability & Pricing

Technical Characterization Guide: 3-Chloro-1-
methyl-azetidine Hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

3-Chloro-1-methyl-azetidine
Compound Name:

hydrochloride
CAS No.: 69334-72-1
Cat. No.: B6325678

Get Quote

\ J

Product Class: Heterocyclic Building Blocks / Pharmaceutical Intermediates CAS: 69334-72-1
Formula: C4aHsCIN - HCI (MW: 142.03 g/mol )

Executive Summary

3-Chloro-1-methyl-azetidine hydrochloride is a critical strained-ring intermediate used in the
synthesis of neuroactive pharmaceutical agents and agrochemicals. Unlike its
thermodynamically stable 5- or 6-membered analogs (pyrrolidines/piperidines), the azetidine
ring introduces significant ring strain (~26 kcal/mol), making the compound reactive and
sensitive to thermal stress.

For researchers, the melting point (MP) of this compound is not merely a physical constant but
a primary indicator of salt stoichiometry and hygroscopic stability. While literature values for the
specific N-methyl derivative are often proprietary or obscured by its hygroscopic nature,
experimental data suggests a crystalline solid that degrades upon prolonged exposure to
moisture. This guide compares its properties against key analogs to establish a baseline for
quality assessment.
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Physical Properties & Melting Point Analysis[2][3][4]

[S1[6][7][8]1[°]
The "Purity vs. Stability" Trade-off

Pure 3-Chloro-1-methyl-azetidine hydrochloride exists as a white to off-white crystalline
solid. However, the presence of the tertiary amine and the strained ring makes the
hydrochloride salt highly hygroscopic. Moisture absorption leads to a significant melting point
depression and lattice collapse, often resulting in a deliquescent oil.

Comparative Data: Target vs. Analogs

The following table contrasts the target compound with its direct precursor and structural
analog. This comparison allows researchers to validate identity and rule out common cross-
contaminations.

Melting Point Key

Compound Structure CAS L
Range (°C) Characteristic
3-Chloro-1- Hygroscopic; MP
methyl-azetidine Target 69334-72-1 110 — 140°C* broadens rapidly
HCI with moisture.
Lower melting;
1-Methyl-3- o
o Precursor 26687-49-0 90 - 95°C distinct OH
azetidinol HCI ]
stretch in IR.
3 Higher MP due
o to secondary
Chloroazetidine Analog (No Me) 313468-63-2 145 - 150°C ] )
amine H-bonding
HCI -
capability.
3- ] Linear isomer;
) Ring-Open )
Chloropropylami | " 6276-54-6 148 — 150°C thermodynamical
mpuri
ne HCI pury ly stable.

*Note: The MP of the N-methyl derivative is highly dependent on the crystallization solvent and
residual water content. Values >150°C often indicate the presence of the ring-opened linear
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isomer or the des-methyl analog.

Experimental Protocol: Synthesis & Purification

To obtain a sample suitable for accurate MP determination, the compound must be synthesized
and purified under strictly anhydrous conditions. The standard route involves the chlorination of
1-methyl-3-azetidinol.

Mechanistic Workflow
The conversion utilizes Thionyl Chloride (

) to convert the alcohol to the chloride with retention of the ring structure, followed by salt
formation.
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Click to download full resolution via product page

Figure 1: Synthesis and purification workflow for ensuring high-purity salt formation.

Step-by-Step Methodology

e Activation: Dissolve 1-methyl-3-azetidinol (1.0 eq) in anhydrous Chloroform (

). Cool to 0°C under Nitrogen.

e Chlorination: Add Thionyl Chloride (

, 1.5 eq) dropwise. The reaction is exothermic.

o Reflux: Heat to reflux (approx. 60°C) for 2—3 hours to drive the substitution. Note: Monitor

gas evolution (
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« Isolation: Evaporate solvent and excess
under reduced pressure to yield a semi-solid residue.
« Purification (Critical):
o Dissolve the residue in a minimum amount of warm Methanol (
).
o Add Diethyl Ether (

) dropwise until turbidity is observed.

o Cool at -20°C overnight to induce crystallization.
o Filter rapidly under inert atmosphere (Argon/Nitrogen) to prevent moisture absorption.

Quality Control & Validation

Since the melting point is variable based on handling, NMR spectroscopy is the definitive
method for validation.

Self-Validating NMR Markers (D20)

» N-Methyl Group: Look for a singlet at & ~3.0 ppm. (Absence indicates demethylation).
» Ring Protons:

o H-3 (CH-CI): Quintet or multiplet at d ~4.8-5.0 ppm.

o H-2/H-4 (CH2-N): Multiplets at & ~4.2—4.6 ppm.

e Impurity Check: Sharp triplets at & ~3.6 ppm and & ~2.2 ppm indicate ring opening to 3-
chloropropylamine.

Melting Point Determination Protocol

o Sample Prep: Dry the sample in a vacuum desiccator over
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for 24 hours.

e Apparatus: Use a capillary melting point apparatus sealed with a flame or a Differential
Scanning Calorimeter (DSC).

e Ramp Rate: 5°C/min until 100°C, then 1°C/min.

o Observation: Record the onset (meniscus formation) and clear point. A range >2°C indicates
moisture contamination or degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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